N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C21H21N3O7S/c1-28-15-5-7-16(8-6-15)32(26,27)12-2-3-19(25)22-21-24-23-20(31-21)14-4-9-17-18(13-14)30-11-10-29-17/h4-9,13H,2-3,10-12H2,1H3,(H,22,24,25)
• InChI Key: KDCWEDHPWKPOPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H21N3O7S
• Molecular Weight: 459.5 g/mol

Description

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C21H21N3O7S and its molecular weight is 459.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

Research has detailed the synthesis of ethylated sulfonamides incorporating the 1,4-benzodioxane moiety, which is closely related to the compound . These synthesized compounds have been evaluated for their inhibitory activities against various enzymes and bacterial strains. The studies found that these compounds exhibit good inhibition of lipoxygenase but moderate inhibition of acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase. Additionally, certain compounds demonstrated significant antibacterial properties. This illustrates the potential of such compounds in developing treatments targeting specific enzymatic activities or bacterial infections (Irshad et al., 2016).

Antioxidant Properties

Another study on similar sulfonamide derivatives containing 1,3,4-oxadiazole moieties showed that these compounds possess considerable antibacterial activities against rice bacterial leaf blight. This suggests their utility as potent antibacterial agents in agricultural applications. Furthermore, these compounds were found to enhance the plant's resistance against bacterial infections by stimulating the activity of antioxidant enzymes, demonstrating their potential as protective agents in crop management (Shi et al., 2015).

Enzyme Inhibition and Molecular Docking

The enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties was also investigated. These compounds showed substantial inhibitory activity against α-glucosidase and weak activity against AChE. The in vitro enzyme inhibition data were supported by in silico molecular docking results, indicating the specificity and potential mechanisms through which these compounds interact with their target enzymes. This highlights the importance of such compounds in developing new therapies for conditions requiring modulation of enzyme activity (Abbasi et al., 2019).